Cas no 672951-93-8 (Ethyl 3-(3-chlorobenzyl)oxypyrido1,2-aindole-10-carboxylate)

• Product Name: Ethyl 3-(3-chlorobenzyl)oxypyrido1,2-aindole-10-carboxylate
• CAS No: 672951-93-8
• MDL: MFCD01814932
• CID: 4656652
• Update Time: 2025-05-24

Ethyl 3-(3-chlorobenzyl)oxypyrido1,2-aindole-10-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-chlorobenzyl)oxypyrido1,2-aindole-10-carboxylate

• MDL： MFCD01814932

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Ethyl 3-(3-chlorobenzyl)oxypyrido1,2-aindole-10-carboxylate

Comprehensive Overview of Ethyl 3-(3-chlorobenzyl)oxypyrido[1,2-a]indole-10-carboxylate (CAS No. 672951-93-8)

Ethyl 3-(3-chlorobenzyl)oxypyrido[1,2-a]indole-10-carboxylate (CAS No. 672951-93-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of pyridoindole derivatives, which are known for their diverse biological activities. The presence of a 3-chlorobenzyl group and an ethyl carboxylate moiety enhances its potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like Ethyl 3-(3-chlorobenzyl)oxypyrido[1,2-a]indole-10-carboxylate has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its molecular interactions and binding affinity with biological targets, making it a subject of extensive structure-activity relationship (SAR) studies. The compound's CAS No. 672951-93-8 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

One of the key trends in organic chemistry is the exploration of sustainable synthesis methods for complex molecules like pyridoindole derivatives. The synthesis of Ethyl 3-(3-chlorobenzyl)oxypyrido[1,2-a]indole-10-carboxylate often involves multi-step reactions, including cyclization and esterification, which are topics of interest for chemists aiming to optimize yield and purity. Green chemistry principles are increasingly applied to reduce environmental impact, aligning with global sustainability goals.

The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its practical applications. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly used to characterize Ethyl 3-(3-chlorobenzyl)oxypyrido[1,2-a]indole-10-carboxylate, ensuring its quality for research purposes. These methods are frequently discussed in academic forums, highlighting their importance in compound validation.

From a commercial perspective, CAS No. 672951-93-8 is listed in catalogs of leading chemical suppliers, catering to the needs of pharmaceutical and agrochemical industries. Its potential as a building block for more complex molecules makes it a valuable asset in synthetic chemistry. The compound's patent landscape and regulatory status are also areas of interest for stakeholders, ensuring compliance with international standards.

In conclusion, Ethyl 3-(3-chlorobenzyl)oxypyrido[1,2-a]indole-10-carboxylate (CAS No. 672951-93-8) represents a fascinating area of research with broad implications for science and industry. Its unique structure and versatile applications continue to inspire innovation, making it a compound worth watching in the evolving landscape of organic chemistry.